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Compound of Interest

Compound Name: 2-(Boc-aminomethyl)pyrimidine

Cat. No.: B578552 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents like 2-(Boc-aminomethyl)pyrimidine is paramount. This guide provides

immediate, essential safety protocols and logistical plans for its use and disposal, ensuring a

secure laboratory environment.

Chemical Identifier:

Name: 2-(Boc-aminomethyl)pyrimidine

CAS Number: 1260843-26-2[1]

Molecular Formula: C10H15N3O2[1]

Molecular Weight: 209.24[1]

Hazard Identification and Precautionary Measures
While a comprehensive hazard profile is not fully detailed in all sources, available information

suggests that 2-(Boc-aminomethyl)pyrimidine should be handled with care. The compound is

classified as harmful if swallowed.

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed[2]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[2]

General precautions for similar chemical structures include avoiding dust formation and

ensuring adequate ventilation.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 2-(Boc-
aminomethyl)pyrimidine to minimize exposure.
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Body Part Recommended PPE
Specifications & Best
Practices

Eyes/Face

Safety glasses with side

shields or goggles, and a face

shield.

Standard laboratory safety

glasses are a minimum. A face

shield provides additional

protection against splashes.

Skin/Body
Laboratory coat, chemical-

resistant gloves (e.g., nitrile).

A fully buttoned lab coat

should be worn. Gloves should

be inspected before use and

changed regularly, or

immediately if contaminated.

Respiratory

Use in a well-ventilated area. A

respirator may be required for

large quantities or if dust is

generated.

Operations should be

conducted in a chemical fume

hood to minimize inhalation

risks.

Hands Chemical-resistant gloves.

Nitrile gloves are commonly

used. Proper glove removal

technique is essential to

prevent skin contact.

Feet Closed-toe shoes.

Shoes should fully cover the

feet to protect against spills

and falling objects.

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow ensures that 2-(Boc-aminomethyl)pyrimidine is handled safely from

reception to disposal.

Preparation: Before beginning work, ensure that the Safety Data Sheet (SDS) has been

reviewed and that all necessary PPE is readily available. The work area, preferably a

chemical fume hood, should be clean and uncluttered. An emergency eyewash and safety

shower must be accessible.
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Handling: Carefully weigh and dispense the chemical, avoiding the creation of dust. Use

appropriate tools and ensure that the container is sealed when not in use.

Post-Handling: After use, tightly seal the container and return it to its designated storage

area.

Cleaning: Clean the work area thoroughly. Dispose of any contaminated materials, including

gloves and weighing papers, in the designated chemical waste container.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.
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Workflow for Handling 2-(Boc-aminomethyl)pyrimidine

Preparation

Handling

Post-Handling & Disposal

Review SDS

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh/Dispense Chemical

Perform Experiment

Seal & Store Container

Clean Work Area

Dispose of Waste

Wash Hands

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-(Boc-aminomethyl)pyrimidine.
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Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash skin

with soap and water. If irritation persists, seek

medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste containing 2-(Boc-aminomethyl)pyrimidine must be treated as chemical waste.

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing

paper, in a clearly labeled, sealed container.

Liquid Waste: Solutions containing the compound should be collected in a designated,

labeled waste container.

Disposal: All chemical waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations. Do not dispose of

this chemical down the drain or in regular trash.
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Disposal Plan for 2-(Boc-aminomethyl)pyrimidine

Waste Generation

Waste Collection

Final Disposal

Contaminated Solids (Gloves, Wipes)

Label Waste Container

Unused/Expired Chemical Contaminated Solutions

Segregate Waste Streams

Seal Container

Contact Environmental Health & Safety

Follow Institutional Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-boc-aminomethyl-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b578552?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/2-boc-aminomethyl-pyrimidine-1-gram/ala-b166768-1g
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32615164.htm?N=United%20States
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/product/b578552#personal-protective-equipment-for-handling-2-boc-aminomethyl-pyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b578552?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

